Cas no 1157107-74-8 ((1-methyl-1H-pyrazol-5-yl)methyl(pentyl)amine)

(1-methyl-1H-pyrazol-5-yl)methyl(pentyl)amine structure
1157107-74-8 structure
Product Name:(1-methyl-1H-pyrazol-5-yl)methyl(pentyl)amine
CAS No:1157107-74-8
Molecular Formula:C10H19N3
Molecular Weight:181.277961969376
CID:5186533
PubChem ID:43663136

(1-methyl-1H-pyrazol-5-yl)methyl(pentyl)amine Properties

Names and Identifiers

    • [(1-Methyl-1H-pyrazol-5-yl)methyl](pentyl)amine
    • n-((1-Methyl-1h-pyrazol-5-yl)methyl)pentan-1-amine
    • 1H-Pyrazole-5-methanamine, 1-methyl-N-pentyl-
    • (1-methyl-1H-pyrazol-5-yl)methyl(pentyl)amine
    • InChIKey: WVYJOZAPXFDNIF-UHFFFAOYSA-N
    • Inchi: 1S/C10H19N3/c1-3-4-5-7-11-9-10-6-8-12-13(10)2/h6,8,11H,3-5,7,9H2,1-2H3
    • SMILES: N(CC1=CC=NN1C)CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 6
  • Heavy Atom Count: 13
  • Complexity: 127
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.8

(1-methyl-1H-pyrazol-5-yl)methyl(pentyl)amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-166636-0.05g
[(1-methyl-1H-pyrazol-5-yl)methyl](pentyl)amine
1157107-74-8
0.05g
$624.0
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00985711-1g
[(1-Methyl-1H-pyrazol-5-yl)methyl](pentyl)amine
1157107-74-8 95%
1g
¥3717.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1368313-50mg
n-((1-Methyl-1h-pyrazol-5-yl)methyl)pentan-1-amine
1157107-74-8 95%
50mg
¥13478.00

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